1-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)azetidine-3-carboxamide

• IUPAC Name: 1-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)-N-[3-(6-oxopyridazin-1-yl)propyl]azetidine-3-carboxamide
• InChI: InChI=1S/C17H21N9O2/c1-2-25-16-14(22-23-25)15(19-11-20-16)24-9-12(10-24)17(28)18-6-4-8-26-13(27)5-3-7-21-26/h3,5,7,11-12H,2,4,6,8-10H2,1H3,(H,18,28)
• InChI Key: DEKWMHFFYMQADU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=NC=N2)N3CC(C3)C(=O)NCCCN4C(=O)C=CC=N4)N=N1
• Molecular Formula: C17H21N9O2
• Molecular Weight: 383.4 g/mol

Description

1-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C17H21N9O2 and its molecular weight is 383.416. The purity is usually 95%.
BenchChem offers high-quality 1-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)azetidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)azetidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Heterocyclic Compounds

• Research on related compounds indicates that 1-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)azetidine-3-carboxamide is involved in chemical synthesis processes, specifically in the creation of heterocyclic compounds. This is seen in studies where similar compounds have been synthesized, such as ethyl 1H-1,2,4-triazolo[4,3-a]perimidine-3-carboxylate and 3-methyl-1,2,4-triazino[4,3-a]perimidin-4(1H)-one (Liu & Chen, 1985) and α-(N)-azine-carboxaldehydes as precursors of 1,2,3-triazolo (1,5) azines (Maury et al., 2010).

Antimicrobial Applications

• The compound's structure suggests potential use in antimicrobial applications. This is supported by research on thienopyrimidine derivatives and [1,2,4]Triazolo[4,3-c]thieno[3,2-e]pyrimidine derivatives showing antimicrobial activity (Bhuiyan et al., 2006).

Potential in Medicinal Chemistry

• The structural characteristics of 1-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)azetidine-3-carboxamide suggest its potential relevance in medicinal chemistry. Similar compounds, like 5-aryl-2-amino[1,2,4]triazolo[1,5-c]pyrimidines, have been evaluated as mediator release inhibitors and potential antiasthma agents (Medwid et al., 1990). Additionally, certain 1,2,4-triazolol[1,5-alpha]pyrimidines have been explored for their antihypertensive activity (Bayomi et al., 1999).

Anticancer Potential

• Compounds with similar structures have shown promise in anticancer research. N-arylpyrazole-containing enaminones and their derivatives have been synthesized and screened for antitumor and antimicrobial activities, indicating a potential research avenue for the compound (Riyadh, 2011).

Antibacterial Properties

• Research on compounds with similar structural components has demonstrated antibacterial properties, suggesting that 1-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)azetidine-3-carboxamide may also possess such properties. This includes studies on pyrano[2,3-d]pyrimidine and pyrano[3,2-e][1,2,4]triazolo[2,3-c]pyrimidine derivatives (El-Agrody et al., 2000).